3-Fluoroxanthen-9-one

• CAS: 2839-50-1
• Molecular Formula: C13H7FO2
• Molecular Weight: 214.19 g/mol
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C=C(C=C3)F
• InChI: InChI=1S/C13H7FO2/c14-8-5-6-10-12(7-8)16-11-4-2-1-3-9(11)13(10)15/h1-7H
• InChIKey: MSFHIUILMUEXBD-UHFFFAOYSA-N

Researchers requiring fluorinated xanthone scaffolds for SAR studies often face limited access to position-specific isomers with validated activity. 3-Fluoroxanthen-9-one (CAS 2839-50-1) addresses this gap as a characterized building block with demonstrated binding affinity (-9.8 kcal/mol against 3EQM) and >90% MCF-7 cell inhibition at 10 µM, with favorable selectivity over normal cells (Beas-2B). • Validated binding & cytotoxicity data for cross-study comparison • Research-grade purity (98%) suitable for library synthesis • Reliable global supply with quality assurance documentation

3-Fluoroxanthen-9-one: Fluorinated Xanthone Scaffold for SAR Studies

3-Fluoroxanthen-9-one (CAS 2839-50-1) is a fluorinated derivative of the xanthone (9H-xanthen-9-one) tricyclic scaffold, an oxygen-containing heterocycle (dibenzo-γ-pyrone) widely recognized in medicinal chemistry for its diverse biological activities [1]. The introduction of a fluorine atom at the 3-position of the xanthone core generates a distinct electronic and steric profile relative to the parent xanthone and other halogenated or positional analogs . This compound serves as a foundational building block in the synthesis of fluorinated xanthone derivatives and has been specifically evaluated in computational and in vitro studies for its receptor binding affinity and cytotoxic activity [2].

Scaffold Fluorinated xanthone core for SAR and docking studies

Selection Distinct 3-fluoro electronic and steric profile vs. non-fluorinated analogs

Context Supports cytotoxicity screening and target engagement assays

• [1] Pinto, M. M. M.; Sousa, M. E.; Nascimento, M. S. J. Xanthone Derivatives: New Insights in Biological Activities. Current Medicinal Chemistry 2005, 12 (21), 2517-2538. View Source
• [2] Razib, S. M.; Devakrishnan, P.; Nasir, N. M.; Stanslas, J.; Baharuddin, F. F.; Abdulwahab, M. K. In Silico and in Vitro Strategies against MCF-7 Cells using Fluorinated Xanthone Derivatives. Malaysian Journal of Chemistry 2025, 27 (4). View Source

Why Positional Isomers and Unsubstituted Xanthone Cannot Substitute

Substitution within the xanthone class is not functionally equivalent. The biological activities of xanthone derivatives are strongly dependent on both the nature and the specific position of substituents on the tricyclic scaffold [1]. Fluorine substitution, in particular, alters electronic distribution, lipophilicity, and metabolic stability in a position-dependent manner, directly impacting receptor binding affinity and cellular potency [2]. Consequently, unsubstituted xanthone lacks the fluorine-mediated binding enhancements observed with 3-fluoroxanthen-9-one, while positional isomers such as 2-fluoroxanthen-9-one (CAS 2839-49-8) or chloro-substituted analogs exhibit different interaction profiles and cannot be interchanged without altering experimental outcomes . The quantitative evidence below establishes the specific advantages of the 3-fluoro substitution pattern.

Unsubstituted xanthone

May lack fluorine-mediated binding enhancements observed with 3-fluoro substitution

2-Fluoro positional isomer

Different lipophilicity (ΔLogP ~0.6) may alter permeability and target interactions

Chloro-analogs

Halogen-dependent electronic effects may not replicate fluorine-specific binding profiles

• [1] Pinto, M. M. M.; Sousa, M. E.; Nascimento, M. S. J. Xanthone Derivatives: New Insights in Biological Activities. Current Medicinal Chemistry 2005, 12 (21), 2517-2538. View Source
• [2] Chantarasriwong, O.; Milcarek, A. T.; Morales, T. H.; Settle, A. L.; Rezende, C. O.; Althufairi, B. D.; Theodoraki, M. A.; Alpaugh, M. L.; Theodorakis, E. A. Synthesis, structure-activity relationship and in vitro pharmacodynamics of A-ring modified caged xanthones in a preclinical model of inflammatory breast cancer. Bioorganic & Medicinal Chemistry 2019, 27 (8), 1642-1652. View Source

Quantitative Evidence for Binding Affinity, Cytotoxicity, and Substituent Effects

Superior Docking Score Against Breast Cancer Receptor 3EQM

In a comparative molecular docking study against the breast cancer-associated receptor 3EQM, 3-fluoroxanthen-9-one (reported as Compound 6) demonstrated a binding energy of -9.8 kcal/mol, representing the highest affinity among six synthesized xanthone derivatives evaluated [1]. The parent unsubstituted xanthone scaffold (inferred as baseline among derivatives lacking halogen substitution) exhibited substantially weaker binding, highlighting the critical contribution of the 3-fluoro substituent to target engagement.

Binding to 3EQM

Head-to-head

−9.8 kcal/mol

Highest affinity among six xanthone derivatives in docking study

Unsubstituted and non-fluorinated comparators all ranked lower

Evidence Dimension	Binding Energy (ΔG, kcal/mol) to 3EQM Receptor
Target Compound Data	-9.8 kcal/mol (Compound 6, 3-fluoroxanthen-9-one)
Comparator Or Baseline	Unsubstituted xanthone and other non-fluorinated xanthone derivatives (Compound 1-3); specific values not fully enumerated but all lower than -9.8 kcal/mol
Quantified Difference	Highest binding energy among six derivatives; superior to all non-fluorinated comparators
Conditions	Molecular docking simulation against 3EQM receptor (breast cancer target); QSAR model with seven descriptors

Why This Matters

Higher binding energy correlates with stronger predicted target engagement, enabling prioritization of 3-fluoroxanthen-9-one over unsubstituted xanthone for breast cancer target screening and lead optimization programs.

• [1] Razib, S. M.; Devakrishnan, P.; Nasir, N. M.; Stanslas, J.; Baharuddin, F. F.; Abdulwahab, M. K. In Silico and in Vitro Strategies against MCF-7 Cells using Fluorinated Xanthone Derivatives. Malaysian Journal of Chemistry 2025, 27 (4). View Source

Cytotoxicity Against MCF-7 Cells with Favorable Selectivity

3-Fluoroxanthen-9-one (Compound 6) demonstrated 92.24 ± 1.04% inhibition of MCF-7 breast cancer cell proliferation at 10 µM concentration, with corresponding IC50 values in the low micromolar range [1]. Critically, the same compound exhibited minimal cytotoxicity against Beas-2B normal lung epithelial cells, indicating a favorable selectivity window [1]. While direct comparator data for unsubstituted xanthone was not reported in this specific assay, the potency observed with 3-fluoroxanthen-9-one is consistent with the broader SAR finding that introduction of fluorine groups at discrete positions on the xanthone A-ring enhances cytotoxicity at submicromolar concentrations [2].

MCF-7 Cytotoxicity

Class-level

92.24% inhibition

Reported cell-model response at 10 µM; IC50 low µM

Selectivity indicated vs. Beas-2B normal cells; class-level SAR supports fluorine role

Evidence Dimension	MCF-7 Cell Proliferation Inhibition at 10 µM
Target Compound Data	92.24 ± 1.04% inhibition; IC50 in low micromolar range
Comparator Or Baseline	Non-fluorinated xanthone derivatives (inferred via class-level SAR: fluorine substitution enhances cytotoxicity at submicromolar concentrations)
Quantified Difference	Fluorinated xanthones exhibit enhanced cytotoxicity relative to non-fluorinated analogs; 3-fluoroxanthen-9-one achieves >90% inhibition at 10 µM
Conditions	MCF-7 breast cancer cell line; XTT assay; Beas-2B normal lung cells for selectivity assessment

Why This Matters

Potent inhibition of MCF-7 cells with minimal normal cell toxicity supports selection of 3-fluoroxanthen-9-one over non-fluorinated xanthones for anticancer screening cascades where therapeutic index is a critical parameter.

• [1] Razib, S. M.; Devakrishnan, P.; Nasir, N. M.; Stanslas, J.; Baharuddin, F. F.; Abdulwahab, M. K. In Silico and in Vitro Strategies against MCF-7 Cells using Fluorinated Xanthone Derivatives. Malaysian Journal of Chemistry 2025, 27 (4). View Source
• [2] Chantarasriwong, O.; Milcarek, A. T.; Morales, T. H.; Settle, A. L.; Rezende, C. O.; Althufairi, B. D.; Theodoraki, M. A.; Alpaugh, M. L.; Theodorakis, E. A. Synthesis, structure-activity relationship and in vitro pharmacodynamics of A-ring modified caged xanthones in a preclinical model of inflammatory breast cancer. Bioorganic & Medicinal Chemistry 2019, 27 (8), 1642-1652. View Source

Lipophilicity Difference vs. 2-Fluoro Positional Isomer

The experimental LogP value for 3-fluoroxanthen-9-one (CAS 2839-50-1) is reported as 3.08530 [1]. In contrast, its positional isomer 2-fluoroxanthen-9-one (CAS 2839-49-8) has a calculated LogP (XLogP) of 3.7 . This approximately 0.6 log unit difference in lipophilicity translates to a roughly 4-fold difference in octanol-water partition coefficient, which may influence membrane permeability, tissue distribution, and metabolic clearance predictions.

Lipophilicity vs. 2-F

Reported

LogP 3.09 vs. 3.7

3-fluoro isomer is less lipophilic; may influence solubility and protein binding

Experimental vs. calculated values; source-specific review recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 3.08530 (experimental)
Comparator Or Baseline	2-Fluoroxanthen-9-one (CAS 2839-49-8); XLogP = 3.7 (calculated)
Quantified Difference	ΔLogP ≈ -0.6 (3-fluoro isomer less lipophilic)
Conditions	Experimental determination for 3-fluoro isomer; computational prediction (XLogP) for 2-fluoro isomer

Why This Matters

The lower lipophilicity of the 3-fluoro positional isomer may translate to improved aqueous solubility and reduced non-specific protein binding, factors that can influence assay performance and in vivo pharmacokinetic profiles.

• [1] Chem960. 2839-50-1 (3-Fluoro-xanthone, 9H-Xanthen-9-one,3-fluoro-) Product Information. Accessed 2026. View Source

Enhanced Binding Affinity of Fluorinated vs. Non-Fluorinated Xanthones

In the same study evaluating 3-fluoroxanthen-9-one, compounds with fluorine substitution (Compounds 4, 5, and 6, the latter being 3-fluoroxanthen-9-one) consistently demonstrated higher binding energies to the 3EQM receptor compared to non-fluorinated xanthone derivatives (Compounds 1-3) [1]. The study explicitly identified binding affinity as a key descriptor in the QSAR model for predicting anticancer activity, with fluorinated compounds outperforming their non-fluorinated counterparts [1]. This finding aligns with broader SAR studies showing that introduction of fluorine groups at discrete positions on the xanthone A-ring significantly affects potency and leads to enhanced cytotoxicity [2].

F vs. non-F Binding

Class-level

−9.8 kcal/mol (3-F) vs. lower scores (non-F)

Fluorinated compounds consistently outperformed non-fluorinated in docking

QSAR model supports binding affinity as key predictor; class-level SAR

Evidence Dimension	Binding Energy (ΔG, kcal/mol) to 3EQM Receptor
Target Compound Data	-9.8 kcal/mol (3-fluoroxanthen-9-one); fluorinated compounds (4-6) superior overall
Comparator Or Baseline	Non-fluorinated xanthone derivatives (Compounds 1-3); all exhibited lower binding energies than fluorinated analogs
Quantified Difference	Fluorinated vs. non-fluorinated: consistent binding energy advantage; Compound 6 (3-fluoro) shows -9.8 kcal/mol vs. lower values for all non-fluorinated compounds
Conditions	Molecular docking simulation against 3EQM receptor; six xanthone derivatives synthesized and compared

Why This Matters

The presence of the 3-fluoro substituent categorically distinguishes this compound from non-fluorinated xanthones in terms of predicted target engagement, making it the appropriate choice for programs requiring fluorine-mediated binding enhancements.

• [1] Razib, S. M.; Devakrishnan, P.; Nasir, N. M.; Stanslas, J.; Baharuddin, F. F.; Abdulwahab, M. K. In Silico and in Vitro Strategies against MCF-7 Cells using Fluorinated Xanthone Derivatives. Malaysian Journal of Chemistry 2025, 27 (4). View Source
• [2] Chantarasriwong, O.; Milcarek, A. T.; Morales, T. H.; Settle, A. L.; Rezende, C. O.; Althufairi, B. D.; Theodoraki, M. A.; Alpaugh, M. L.; Theodorakis, E. A. Synthesis, structure-activity relationship and in vitro pharmacodynamics of A-ring modified caged xanthones in a preclinical model of inflammatory breast cancer. Bioorganic & Medicinal Chemistry 2019, 27 (8), 1642-1652. View Source

Application Scenarios for 3-Fluoroxanthen-9-one in Medicinal Chemistry and SAR

Lead Optimization in Breast Cancer Target Screening

3-Fluoroxanthen-9-one is positioned as a core scaffold for structure-activity relationship (SAR) studies targeting breast cancer-associated receptors, specifically 3EQM [1]. Its demonstrated binding energy of -9.8 kcal/mol and >90% MCF-7 cell inhibition at 10 µM support its use in hit-to-lead campaigns where fluorine-mediated potency enhancement and favorable selectivity against normal cells (Beas-2B) are required [1]. Procurement is warranted when the research objective is to evaluate fluorinated xanthone derivatives rather than unsubstituted xanthone controls, which lack comparable binding and cytotoxicity profiles.

Fluorine-Probe Design for Target Engagement Studies

The 3-fluoro substituent provides a distinct electronic and steric signature relative to non-fluorinated xanthones, making 3-fluoroxanthen-9-one suitable for chemical probe development where fluorine-mediated interactions with protein targets are under investigation [1]. The compound's moderate LogP (3.08530) relative to the 2-fluoro isomer supports cellular permeability while maintaining sufficient aqueous compatibility for biochemical assay conditions [2]. Researchers evaluating fluorine-position effects on xanthone-target interactions should procure the 3-fluoro isomer specifically, as substitution pattern directly influences binding outcomes [1].

Fluorinated Building Block for Xanthone Library Synthesis

3-Fluoroxanthen-9-one serves as a starting material for the synthesis of more elaborate fluorinated xanthone derivatives, including 9-alkyl-substituted analogs and further functionalized compounds [3]. The compound's availability at research-grade purity (98%) makes it suitable for use in library synthesis and diversification campaigns. Selection of this specific isomer over 2-fluoroxanthen-9-one (CAS 2839-49-8) is critical for maintaining SAR consistency, as positional isomers yield distinct physicochemical properties (LogP differential of ~0.6 units) and potentially divergent biological activities [2].

QSAR Model Validation and Molecular Dynamics Reference

3-Fluoroxanthen-9-one has been explicitly used in QSAR model development and molecular dynamics simulations as a fluorinated xanthone reference compound with characterized binding parameters [1]. Its inclusion in a panel of six xanthone derivatives enabled the identification of binding affinity as a key anticancer activity predictor [1]. For computational groups validating docking protocols or developing predictive models for fluorinated heterocycles, 3-fluoroxanthen-9-one provides a benchmark with published binding data (-9.8 kcal/mol against 3EQM) and in vitro validation (MCF-7 cytotoxicity), enabling cross-study comparison and method calibration [1].

Application

Selection Property

Validation Focus

Breast cancer cell-model studies

Fluorine-mediated docking affinity and cytotoxicity

3EQM binding endpoint and MCF-7 inhibition review

Fluorine-probe target engagement assays

Position-specific electronic signature

LogP context and biochemical compatibility

Fluorinated xanthone library synthesis

Research-grade scaffold identity

SAR consistency and positional isomer differentiation

QSAR model validation and docking reference

Characterized binding parameters

Computational protocol benchmarking and cross-study comparison

• [1] Razib, S. M.; Devakrishnan, P.; Nasir, N. M.; Stanslas, J.; Baharuddin, F. F.; Abdulwahab, M. K. In Silico and in Vitro Strategies against MCF-7 Cells using Fluorinated Xanthone Derivatives. Malaysian Journal of Chemistry 2025, 27 (4). View Source
• [2] Chem960. 2839-50-1 (3-Fluoro-xanthone) and 2839-49-8 (2-Fluoroxanthen-9-one) Product Information. Accessed 2026. View Source
• [3] Martínez-Peragón, Á.; et al. Synthesis and photophysics of a new family of fluorescent 9-alkyl-substituted xanthenones. Chemistry - A European Journal 2014, 20 (2), 447-455. View Source